Cas no 71-48-7 (Cobalt acetate)

Cobalt acetate Properties

Names and Identifiers

• Cobalt (II) acetate anhydrous
• COBALT ACETATE
• COBALT(II) ACETATE
• acetatecobalteux
• Aceticacid,cobalt(2 )salt
• bis(acetato)cobalt
• cobalt(2 )acetate
• cobaltacetate(co(oac)2)
• cobaltousdiacetate
• Cobalt(Ⅱ) acetate tetrahydrate
• Cobalt （Ⅱ）acetate
• CobaltAcetateAcs
• Cobaltous acetate
• Cobalt (II) Aceate Anhydrous
• Cobaltous acetate anhydrous
• Bisacetic acid cobalt(II)
• anhydrous cobalt acetate
• Cobalt diacetate
• cobalt(2+),diacetate
• ANHYDROUS
• Cobalt (II) acetate
• Cobaltous diacetate
• Cobalt(2+) acetate
• Acetic acid, cobalt(2+) salt
• Cobalt di(acetate)
• cobalt(2+) diacetate
• Cobalt acetate (Co(OAc)2)
• Cobalt(II) acetate, anhydrous
• Acetic acid, cobalt(2+) salt (2:1)
• 3XC4P44U7E
• Acetic acid, cobalt salt
• cobalt-acetate
• Acetic acid, cobalt salt (1:?)
• C4H6CoO4
• DSSTox_CID_6373
• Cobalt(II)ace
• Cobalt(II) Diacetate
• NSC 78410
• UNII-3XC4P44U7E
• Cobalt acetate
• ?(2)-cobalt(2+) bis(acetate ion)
• Acetic Acid Cobalt Salt; Bis(acetato)cobalt; Cobaltous Acetate; Cobaltous Diacetate; Cobalt Acetate;
• EC 200-755-8
• EINECS 227-676-1
• COBALTOUS ACETATE [MI]
• MFCD00008689
• Bis(acetato)cobalt
• 71-48-7
• DTXSID6026373
• SCHEMBL54008
• CHEBI:85138
• NCGC00257978-01
• NSC-78410
• Acetic acid cobalt(2+) salt (2:1)
• Cobalt (ii) acetate
• AKOS025295658
• CAS-71-48-7
• Cobalt acetate, 99.99% trace metals basis
• Tox21_200424
• cobalt(2+);diacetate
• SY256925
• Cobalt acetate, 98%
• HSDB 997
• Q421198
• COBALTOUS ACETATE [HSDB]
• DTXCID506373
• NS00082613
• EINECS 200-755-8
• COBALT ACETATE [WHO-DD]
• Cobalt(II) acetate, trace metals grade, 99.99%
• COBALTOUS ACETATE
• DB-055533
• Cobalt(II) acetate
• Cobaltacetate
• +Expand

• MDL： MFCD00008689
• InChIKey： QAHREYKOYSIQPH-UHFFFAOYSA-L
• Inchi： 1S/2C2H4O2.Co/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• SMILES： [Co+2].[O-]C(C([H])([H])[H])=O.[O-]C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 118.95400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.96
• Heavy Atom Count: 9
• Complexity: 25.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• LogP: 0.09090
• PSA: 37.30000
• Merck: 14,2433
• Water Partition Coefficient: Soluble in waterSoluble in water, alcohol, dilute acids and pentyl acetate(tetrahydrate).
• Boiling Point: 117.1 °C at 760 mmHg
• Melting Point: 298 °C (dec.) (lit.)
• Flash Point: 40 °C
• Color/Form: Purplish red deliquescent crystals. Slightly acetic acid smell, easy to deliquescence
• Solubility: Soluble in water, acid and ethanol, insoluble in acetone and benzene,
• Sensitiveness: Hygroscopic
• Density: 1.7043g/cm3

Related Categories

• Material Chemicals Electrical Materials